Cas no 899959-56-9 (N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899959-56-9
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 5500090
• Update Time: 2025-05-21

N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C18H23N3O/c1-18(2,3)19-17(22)21-13-12-20-11-7-10-15(20)16(21)14-8-5-4-6-9-14/h4-11,16H,12-13H2,1-3H3,(H,19,22)
• InChI Key： ICLBXUJEVTWERS-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC(C)(C)C)=O)C2C1=CC=CC=C1

Additional information on N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Overview of N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899959-56-9)

N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899959-56-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolopyrazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both tert-butyl and phenyl groups in its structure enhances its stability and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has surged, particularly in the context of targeted drug design and medicinal chemistry. Researchers are increasingly exploring its potential as a scaffold for developing novel therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The compound's ability to modulate specific biological pathways has made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key reasons behind the growing popularity of CAS No. 899959-56-9 is its compatibility with modern green chemistry principles. As the pharmaceutical industry shifts toward sustainable practices, this compound's synthesis routes have been optimized to minimize waste and reduce environmental impact. Topics such as catalytic efficiency and solvent-free reactions are frequently associated with its production, aligning with global trends in eco-friendly synthesis.

From a commercial perspective, N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in preclinical research. Its role in lead optimization and bioavailability enhancement has been highlighted in several peer-reviewed studies. Additionally, the compound's lipophilicity and blood-brain barrier permeability make it a promising candidate for neuroprotective drug development, a hot topic in contemporary medical research.

For researchers and industry professionals, understanding the spectroscopic properties and crystallographic data of CAS No. 899959-56-9 is crucial. Advanced techniques such as NMR spectroscopy, X-ray diffraction, and mass spectrometry are commonly employed to characterize this compound. These analyses not only ensure quality control but also provide insights into its molecular interactions and binding affinities, which are critical for drug-target engagement studies.

In summary, N-tert-butyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899959-56-9) represents a versatile and scientifically significant compound with broad applications in pharmaceutical research and drug development. Its unique chemical structure, combined with its potential therapeutic benefits, positions it as a key player in the ongoing quest for innovative medical solutions. As research continues to unfold, this compound is likely to remain at the forefront of cutting-edge science and industrial innovation.